Cas no 152836-82-3 (Acetamide,N-[2-(methylthio)-3,4-dioxo-1-cyclobuten-1-yl]-)

• Product Name: Acetamide,N-[2-(methylthio)-3,4-dioxo-1-cyclobuten-1-yl]-
• CAS No: 152836-82-3
• MF: C₇H₇NO₃S
• MW: 185.200380563736
• CID: 99110
• Update Time: 2024-01-24

Acetamide,N-[2-(methylthio)-3,4-dioxo-1-cyclobuten-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2-(methylthio)-3,4-dioxo-1-cyclobuten-1-yl]-
• Acetamide, N-[2-(methylthio)-3,4-dioxo-1-cyclobuten-1-yl]-

• Inchi： 1S/C7H7NO3S/c1-3(9)8-4-5(10)6(11)7(4)12-2/h1-2H3,(H,8,9)
• InChI Key： ZGMGNPMBXULDIQ-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)C(=O)C=1SC)(=O)C

Computed Properties

• Exact Mass: 185.01471

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• PSA: 63.24
• pka: 9.89±0.20(Predicted)